1,3-Dioxane

• IUPAC Name: 1,3-dioxane
• InChI: InChI=1S/C4H8O2/c1-2-5-4-6-3-1/h1-4H2
• InChI Key: VDFVNEFVBPFDSB-UHFFFAOYSA-N
• Canonical SMILES: C1COCOC1
• Molecular Formula: C4H8O2
• DSSTOX Substance ID: DTXSID3025174
• Molecular Weight: 88.11 g/mol
• Physical Description: 1,3-dioxane is a clear colorless liquid. (NTP, 1992), Colorless liquid; [CAMEO] Miscible in water; [HSDB]
• Boiling Point: 221 °F at 755 mmHg (NTP, 1992), 105 °C AT 755 MM HG
• Flash Point: 35.6 °F (NTP, 1992), 2 °C
• Solubility: greater than or equal to 100 mg/mL at 68 °F (NTP, 1992), SOL IN WATER, ALC, ETHANOL, ACETONE, BENZENE
• Density: 1.0342 at 68 °F (NTP, 1992) - Denser than water; will sink, 1.0342 AT 20 °C/4 °C
• Vapor Pressure: 38.5 [mmHg], Vapor pressure= 39 mm Hg at 25 °C (estimated)
• CAS RN: 505-22-6
• Melting Point: -44 °F (NTP, 1992), -42 °C

Description

1,3-Dioxane is a highly versatile organic compound used as a solvent in a variety of industrial and laboratory applications. It is a cyclic ether, meaning it has two oxygen atoms connected to two carbon atoms in a ring structure. This compound is a colorless liquid with a mild odor and low toxicity. It is miscible with water and many organic solvents, making it an ideal choice for many applications.

Scientific Research Applications

• Molecular Dynamics Studies : Molecular dynamics studies have been conducted on liquids consisting of 1,3-dioxane molecules to understand their behavior as polar solvents in solute−solvent interactions. These studies used intermolecular pair potentials to recover static and dynamic quantities, providing insights into the dielectric properties of this compound (Geerlings, Varma & Hemert, 2000).

• Conformational Behavior in Salt Solutions : this compound derivatives have been used in conformational analysis to evaluate fundamental phenomena such as attractive and repulsive gauche effects, electrostatic interactions, and stereoelectronic effects. Studies in the presence of various cations aim to enhance understanding of biomolecular properties in vivo (Juaristi et al., 2003).

• Conformational Analysis : Conformational analysis of 1,3-dioxanes, including their structural investigation and computer simulations, has been conducted. This analysis is important for understanding the structural features and pharmacological properties of 1,3-dioxanes (Kuznetsov, Kuramshina & Bochkor, 2009).

• Hydration Effects in Dioxane-Water Solutions : The study of this compound aqueous solutions has revealed insights into the solute concentration-dependent changes in molar volume, isentropic compressibility, and thermal effusivity, contributing to a better understanding of hydrophobic behavior and structural changes in these solutions (Sikorska & Linde, 2008).

• Chemical Synthesis : this compound has been used in the enantioselective construction of chiral building blocks for the synthesis of polyketides, highlighting its utility in organic synthesis (Matsumoto, Asano & Matsubara, 2015).

• Microwave Spectrum Analysis : The microwave spectrum of this compound has been studied to determine its rotational constants and dipole moment components, contributing to the understanding of its molecular structure (Kewley, 1972).

• Potential Energy Surface Analysis : Quantum-chemical methods have been used to study the potential energy surfaces of this compound and its protonated form, providing insights into the structure and conformational behavior of these species (Mazitova, Kuramshina & Kuznetsov, 2004).

Safety and Hazards

1,3-Dioxane is highly flammable and can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to use personal protective equipment as required, avoid breathing dust/fume/gas/mist/vapors/spray, and use only outdoors or in a well-ventilated area.

Future Directions

1,3-Dioxane is being investigated as a low-toxicity chemical additive, as a potential dual-function (thermodynamic and kinetic) promoter for the SNG technology. This could lead to breakthroughs in energy storage and contribute to a more sustainable future.

Mechanism of Action

Target of Action

1,3-Dioxane is an organic compound with the molecular formula (CH2)4O2 . It is a saturated six-membered heterocycle with two oxygen atoms in place of carbon atoms at the 1- and 3- positions

Mode of Action

It is known that this compound can be prepared from the reaction of formaldehyde and 1,3-propanediol in the presence of brönsted or lewis acid catalysts . Substituted derivatives can be used as protecting groups for carbonyl compounds .

Biochemical Pathways

It is known that this compound and its derivatives can be prepared from the reaction between a ketone or an aldehyde with 1,3-diols . They can also be produced by the Prins reaction .

Action Environment

It is known that this compound is a colorless liquid and its stability can be influenced by environmental factors such as temperature and pH .

Biochemical Analysis

Biochemical Properties

1,3-Dioxane plays a role in biochemical reactions primarily as a solvent. It interacts with various enzymes, proteins, and other biomolecules by stabilizing reaction intermediates and facilitating the solubility of hydrophobic compounds. For instance, this compound can interact with enzymes involved in oxidation-reduction reactions, enhancing their activity by providing a suitable environment for the reaction to occur .

Cellular Effects

The effects of this compound on cells and cellular processes are significant. It can influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For example, exposure to this compound has been shown to affect the expression of genes involved in detoxification processes and can disrupt normal cellular metabolism by interfering with mitochondrial function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to biomolecules, leading to enzyme inhibition or activation. For instance, this compound can inhibit certain cytochrome P450 enzymes, which are crucial for the metabolism of many endogenous and exogenous compounds. This inhibition can result in altered metabolic pathways and changes in gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound is relatively stable under standard conditions but can degrade under extreme pH or temperature conditions. Long-term exposure to this compound in in vitro or in vivo studies has shown that it can lead to chronic cellular dysfunction, including oxidative stress and DNA damage .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may not exhibit significant toxicity. At higher doses, this compound can cause adverse effects such as liver and kidney damage, as well as neurotoxicity. Threshold effects have been observed, where certain doses lead to a marked increase in toxic effects .

Metabolic Pathways

This compound is involved in several metabolic pathways. It is primarily metabolized in the liver by cytochrome P450 enzymes, leading to the formation of various metabolites. These metabolites can further interact with other enzymes and cofactors, affecting metabolic flux and altering metabolite levels in the body .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through passive diffusion and active transport mechanisms. It can interact with transporters and binding proteins, influencing its localization and accumulation in specific tissues. For example, this compound can accumulate in the liver and kidneys, where it exerts its toxic effects .

Subcellular Localization

The subcellular localization of this compound affects its activity and function. It can be found in various cellular compartments, including the cytoplasm and mitochondria. The presence of this compound in these compartments can lead to alterations in cellular processes, such as energy production and oxidative stress responses .

Synthesis routes and methods

Procedure details

The new route to Michael acceptors enabled expansion of the structural diversity of these intermediates. Diethoxymethyl Michael acceptor 1b was prepared from commercially available diethoxyacetonitrile in analogy with the synthesis of 1a. Transacetalization of diethoxyacetal 1b with 1,3-propanediol in benzene/TsOH afforded 1,3-dioxane 1c in 64% yield. On the other hand, attempted transacetalization of 1b with ethylene glycol gave an inseparable mixture consisting of 1,3-dioxolane 1d and a by-product assumed to be bis(1,3-dioxolane) C (Scheme 6). Transacetalization of diethoxyacetonitrile with ethylene glycol in the presence of TsOH also did not proceed. Therefore, we considered an alternative approach to 1d.

Q & A

Q1: What is the molecular formula and weight of 1,3-dioxane?

A1: The molecular formula of this compound is C4H8O2, and its molecular weight is 88.11 g/mol.

Q2: How do substituents at positions 2 or 5 affect the electronic structure of this compound?

A2: Studies using photoelectron spectroscopy and computational methods show that acceptor substituents at positions 2 or 5 decrease the energy of both the highest occupied molecular orbital (HOMO) and a lower-lying orbital (B1) [].

Q3: How does the presence of aryl substituents at the 2-position influence the conformational preference of 1,3-dioxanes?

A3: Research suggests that 2,2-diaryl-1,3-dioxanes favor the conformation where electron-withdrawing aryl groups occupy the axial position and electron-donating aryl groups prefer the equatorial position [, ]. This preference is attributed to a combination of electrostatic interactions and the anomeric effect.

Q4: Are there spectroscopic techniques to differentiate between axial and equatorial isomers of this compound derivatives?

A4: Yes, ¹H NMR spectroscopy can distinguish between axial and equatorial isomers in various this compound derivatives. For example, studies on 4-fluoromethylated-6-methyl-1,3-dioxanes utilized ¹H NMR, including INDOR techniques, to analyze conformational equilibria []. Additionally, ¹⁷O NMR spectroscopy shows distinct chemical shifts for axial and equatorial hydroxyl groups in cyclohexanols and 5-hydroxy-1,3-dioxanes [].

Q5: Can 1,3-dioxanes be catalytically cleaved?

A5: Yes, research demonstrates the catalytic cleavage of substituted 1,3-dioxanes, such as 4-phenyl-1,3-dioxane and 4-methyl-4-phenyl-1,3-dioxane, using palladium or CuO/Cr₂O₃/BaCrO₄ catalysts [].

Q6: What are the potential products of this compound catalytic cleavage?

A6: The products depend on the reaction conditions and the catalyst used. For example, hydrogenolysis with a CuO/Cr₂O₃/BaCrO₄ catalyst yields primary alcohols, while cleavage in an inert atmosphere using palladium catalysts selectively produces propiophenone [].

Q7: Can 1,3-dioxanes be used in reactive extraction processes?

A7: Yes, 1,3-propanediol, a valuable chemical, can be recovered from dilute aqueous solutions using a reactive extraction process involving this compound formation []. This method uses aldehydes, such as propionaldehyde or butyraldehyde, as both reactants and extractants to form substituted 1,3-dioxanes, which partition into the organic phase.

Q8: Can this compound be incorporated into polymers?

A8: Yes, this compound rings can be incorporated into polymers as side chains. For instance, new liquid crystalline polysiloxanes have been synthesized containing this compound rings as mesogenic side groups [].

Q9: What are the properties of polymers containing this compound side chains?

A9: The properties depend on the specific polymer. For example, in polysiloxanes, the this compound side chains can contribute to liquid crystalline behavior. The transition temperatures can be influenced by the type of heteroatom in the ring, with this compound generally exhibiting higher transition temperatures than corresponding 1,3-dithiane derivatives [].

Q10: Are there bio-hybrid fuels containing this compound?

A10: Yes, this compound is considered a potential bio-hybrid fuel that can be produced from biobased feedstocks, carbon dioxide, and renewable electricity. Its combustion chemistry has been studied extensively, including measurements of ignition delay times and laminar flame speeds [].

Q11: How does the combustion chemistry of this compound compare to similar bio-hybrid fuels?

A11: Despite structural similarities, this compound exhibits different combustion characteristics compared to other bio-hybrid fuels like 1,3-dioxolane. For example, this compound demonstrates higher reactivity at lower temperatures (500–800 K) [].

Q12: Have molecular dynamics (MD) simulations been used to study this compound?

A12: Yes, MD simulations have been utilized to study various aspects of this compound, including its liquid properties, interactions with solutes, and its behavior as a polar solvent despite lacking a permanent dipole moment [, ].

Q13: What have MD simulations revealed about the polarity of this compound?

A13: MD simulations suggest that while this compound lacks a permanent dipole moment, it can still exhibit polar characteristics in solute-solvent interactions due to fluctuations in its electron density [].

Q14: Can computational chemistry methods be used to study the reactivity of this compound derivatives?

A14: Yes, computational methods like CNDO/2 and MINDO/3 have been employed to investigate the regioselectivity of nucleophilic substitution reactions in 5,5-di(chloromethyl)-1,3-dioxane [].

Q15: What is known about the safety of 5-bromo-5-nitro-1,3-dioxane in cosmetic products?

A15: 5-Bromo-5-nitro-1,3-dioxane, used as a preservative in cosmetics, has been assessed for safety []. While generally considered safe at low concentrations (up to 0.1%), it's important to note its potential to form nitrosamines upon reaction with amines and amides.

Q16: Have there been instances of odor events related to this compound compounds in water?

A16: Yes, a study reported the detection of odorous compounds, 2,5,5-trimethyl-1,3-dioxane (TMD) and 2-ethyl-5,5-dimethyl-1,3-dioxane (2EDD), in surface and treated water, which were traced back to wastewater treatment plants utilizing industrial byproducts from resin manufacturing [].